Cas no 2171726-93-3 (4-(3,5-dimethyl-1H-pyrazol-4-yl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid)

• Product Name: 4-(3,5-dimethyl-1H-pyrazol-4-yl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid
• CAS No: 2171726-93-3
• MF: C₂₅H₂₆N₄O₅
• MW: 462.497745990753
• CID: 6280236
• PubChem ID: 165526656
• Update Time: 2025-10-29

4-(3,5-dimethyl-1H-pyrazol-4-yl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(3,5-dimethyl-1H-pyrazol-4-yl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid
• 2171726-93-3
• EN300-1494723
• 4-[(3,5-dimethyl-1H-pyrazol-4-yl)carbamoyl]-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoic acid

• Inchi： InChI=1S/C25H26N4O5/c1-14-23(15(2)29-28-14)27-24(32)21(11-12-22(30)31)26-25(33)34-13-20-18-9-5-3-7-16(18)17-8-4-6-10-19(17)20/h3-10,20-21H,11-13H2,1-2H3,(H,26,33)(H,27,32)(H,28,29)(H,30,31)
• InChI Key： VPXWLRBEXPIOGX-UHFFFAOYSA-N
• SMILES： O(C(NC(C(NC1C(C)=NNC=1C)=O)CCC(=O)O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 462.19031994g/mol
• Monoisotopic Mass: 462.19031994g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 727
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 133Ų

Additional information on 4-(3,5-dimethyl-1H-pyrazol-4-yl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid

Introduction to 4-(3,5-dimethyl-1H-pyrazol-4-yl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid (CAS No. 2171726-93-3)

4-(3,5-dimethyl-1H-pyrazol-4-yl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid, identified by its CAS number 2171726-93-3, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound features a unique structural framework, incorporating a pyrazole moiety, a carbamoyl group, and an aminobutyric acid backbone, further functionalized with a fluorenylmethoxycarbonyl (Fmoc) protecting group. The presence of these distinct chemical functionalities makes it a versatile intermediate in the synthesis of biologically active molecules, particularly in the development of targeted therapeutics.

The pyrazole ring is a heterocyclic aromatic structure known for its broad spectrum of biological activities. It serves as a privileged scaffold in medicinal chemistry due to its ability to interact with various biological targets, including enzymes and receptors. In this compound, the 3,5-dimethyl substitution on the pyrazole ring enhances its stability and influences its electronic properties, making it an attractive component for drug design. The carbamoyl group further extends the compound's potential utility by allowing further derivatization and modification, which is crucial for optimizing pharmacokinetic and pharmacodynamic properties.

The aminobutyric acid moiety introduces an amine group at one end of the molecule, which can be further functionalized to create peptide mimetics or to link with other pharmacophores. This structural feature is particularly valuable in the design of peptidomimetics, where maintaining specific conformational constraints is essential for biological activity. Additionally, the presence of an Fmoc protecting group suggests that this compound may be used in solid-phase peptide synthesis (SPPS) or as an intermediate in the synthesis of more complex peptides and proteins.

Recent advancements in computational chemistry and molecular modeling have highlighted the importance of understanding the three-dimensional structure of such compounds to predict their biological behavior. The steric and electronic properties of the pyrazole ring, combined with the flexible nature of the aminobutyric acid backbone, make this compound a promising candidate for further investigation in drug discovery. Studies have shown that derivatives of pyrazole exhibit antimicrobial, anti-inflammatory, and anticancer properties, underscoring the potential therapeutic relevance of this scaffold.

The synthesis of 4-(3,5-dimethyl-1H-pyrazol-4-yl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The use of advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions and automated purification methods, has significantly improved the efficiency of producing complex molecules like this one. These advancements have enabled researchers to explore more intricate structural modifications, leading to novel drug candidates with enhanced efficacy and reduced side effects.

In the context of modern drug development, there is growing interest in small molecules that can modulate protein-protein interactions (PPIs). The unique structural features of this compound make it a potential candidate for targeting PPIs, which are often difficult to address with traditional small-molecule drugs. By binding to specific PPIs, these compounds can disrupt pathological signaling pathways involved in diseases such as cancer and neurodegeneration. Preliminary computational studies suggest that modifications to the fluorenylmethoxycarbonyl group could enhance binding affinity to target proteins without compromising solubility or metabolic stability.

The role of bioconjugation techniques has also become increasingly important in pharmaceutical research. The ability to link this compound with other bioactive molecules or imaging agents opens up possibilities for applications in diagnostic imaging and targeted therapy. For instance, attaching fluorophores or radionuclides could enable real-time tracking of drug delivery and distribution within biological systems. Such approaches are particularly relevant in oncology, where non-invasive imaging techniques are crucial for monitoring treatment response and patient outcomes.

Furthermore, green chemistry principles are being increasingly integrated into synthetic methodologies to minimize environmental impact while maintaining high chemical yields. Innovations such as solvent-free reactions, catalytic asymmetric synthesis, and biocatalysis have allowed researchers to produce complex molecules like this one more sustainably. These environmentally conscious approaches align with global efforts to promote sustainable pharmaceutical manufacturing practices.

The application of high-throughput screening (HTS) technologies has accelerated the discovery process by enabling rapid evaluation of large libraries of compounds for biological activity. This approach has been instrumental in identifying hits that can be optimized into lead compounds for further development. Given its structural complexity and functional diversity, 4-(3,5-dimethyl-1H-pyrazol-4-yl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid represents an excellent candidate for HTS campaigns aimed at identifying novel therapeutic agents.

Another emerging area is the use of structure-based drug design (SBDD) approaches leveraging high-resolution crystal structures or computational models to guide rational modification of lead compounds. The detailed understanding of molecular interactions provided by SBDD has led to more efficient development pipelines compared to traditional trial-and-error methods. In this context, 4-(3,5-dimethyl-1H-pyrazol-4-ylicarbamoyl)-4-{(9H-fluorenylmethoxycarbonyl}amino)butanoic acid could serve as a valuable starting point for designing next-generation drugs with improved selectivity and potency.

The versatility of this compound also extends to its potential use as a building block for synthesizing libraries of analogs through combinatorial chemistry techniques. By systematically varying substituents on different functional groups, researchers can explore vast chemical space efficiently while maintaining key structural motifs necessary for biological activity. Such libraries are essential tools in medicinal chemistry for identifying compounds with optimal pharmacological profiles.

In conclusion, 4-(3,5-dimethyl-lH-pyrazol - 4 - yI ) car bamoyI - 4 - { ( 9 H - fluorenylmethox y carb on yI } amino ) but anoic ac id ( CAS No . 2171726 - 93 - 3 ) is a structurally intricate compound with significant potential applications in pharmaceutical research . Its unique combination o f chemical functionalities makes it a valuable intermediate f or synthesizing biologically active m olecules , particularly those targeting protein-protein interactions . With ongoing advancements i n synthetic chemistry , computational biology , and drug discovery technologies , this com pound is poised t o play an important role i n future therapeutic developments . Continued exploration o f its pharmacological properties will likely uncover novel therapeutic applications across multiple disease areas . p >